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Compound of Interest

Compound Name: 1-Ethyl-1-tosylmethyl isocyanide

Cat. No.: B1342375 Get Quote

Essential Safety and Handling Guide for 1-Ethyl-
1-tosylmethyl isocyanide
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Ethyl-1-tosylmethyl isocyanide (CAS

No. 58379-81-0) is not readily available. The following guidance is based on the safety

information for the closely related compound, Tosylmethyl isocyanide (TosMIC, CAS No.

36635-61-7). Due to the structural similarity, it is prudent to assume that 1-Ethyl-1-tosylmethyl
isocyanide possesses similar hazards. This information should be used as a baseline for

handling procedures, and a comprehensive, substance-specific risk assessment should be

conducted by qualified personnel before commencing any work.

Immediate Safety and Handling Precautions
Tosylmethyl isocyanide (TosMIC) is classified as toxic if swallowed, in contact with skin, or if

inhaled.[1][2][3] It can cause skin and eye irritation.[4] Therefore, stringent safety measures are

required to minimize exposure.

Personal Protective Equipment (PPE):

Proper PPE is the final line of defense against chemical exposure and must be worn at all

times when handling this compound.
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PPE Category Specification

Eye Protection

Chemical splash-resistant safety glasses or

goggles with side protection are mandatory.[1] If

splashing is possible, a combination of safety

glasses and a face shield should be used.

Skin Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile or neoprene), a lab coat or coverall,

and closed-toe shoes. For tasks with a higher

risk of exposure, a chemical-resistant suit may

be necessary.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

[5] If exposure limits are exceeded or if irritation

is experienced, a NIOSH/MSHA approved

respirator should be used.[5]

Handling Procedures:

Engineering Controls: All handling of 1-Ethyl-1-tosylmethyl isocyanide should be

performed in a well-ventilated laboratory, ideally within a certified chemical fume hood to

minimize inhalation exposure.[1]

Personal Hygiene: Avoid all personal contact with the chemical. Do not eat, drink, or smoke

in the laboratory. Wash hands and any exposed skin thoroughly after handling.[1][6]

Spill Management: In the event of a spill, evacuate the area. Wearing appropriate PPE,

absorb the spill with an inert material and place it into a sealed container for disposal.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] The compound

may be moisture and light-sensitive.[6]

Disposal Plan:
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All waste containing 1-Ethyl-1-tosylmethyl isocyanide must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with local, state, and

federal regulations.[1][5] Do not dispose of it down the drain.[5]
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Caption: Workflow for the safe handling of 1-Ethyl-1-tosylmethyl isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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